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Introduction

Xylenol orange is a complex organic molecule widely utilized in analytical chemistry and
biomedical research.[1] Structurally, it belongs to the triphenylmethane class of dyes and is a
derivative of cresol red, incorporating iminodiacetate groups that confer its potent metal-
chelating properties.[2][3] It is most commonly employed as a tetrasodium salt in laboratory
settings.[1][4]

Its primary applications stem from its function as a sensitive metallochromic indicator for
complexometric titrations and as a pH indicator.[5][6] The molecule exhibits a distinct color
change when it forms complexes with various metal ions, making it an invaluable tool for
determining the concentration of metals like zinc, lead, and thorium.[7][8][9] Furthermore, its
pH-dependent color transitions are useful in monitoring acid-base reactions.[5][6] Beyond
titrimetry, Xylenol orange serves as a reagent in spectrophotometric analysis, a vital stain for
studying bone calcification, and as a component in dosimeters for measuring radiation.[10][11]

Chemical Structure and Identification

The core structure of Xylenol orange is built upon a sulfonephthalein framework. This central
structure is substituted with two cresol rings, each of which is further functionalized with an
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N,N-bis(carboxymethyl)aminomethyl group (an iminodiacetate group). These iminodiacetate

moieties are the primary sites for metal ion chelation.

IUPAC Name: 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-
dioxo-2,1A®-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-
(carboxymethyl)amino]acetic acid[2]

Synonyms: 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein, m-
Cresolphthalexon S[2][10]

Molecular Formula (Acid Form): C31H32N2013S[2]
Molecular Formula (Tetrasodium Salt): Cs1H2sN2NasO13S[4][10]

CAS Number: 1611-35-4 (Acid Form)[1][2], 3618-43-7 (Tetrasodium Salt)[1][4][10]

Key Functional Groups

The reactivity and indicator properties of Xylenol orange are dictated by its key functional

groups:

Sulfonephthalein Core: The central triphenylmethane-like structure responsible for the
chromophoric properties.

Phenolic Hydroxyl (-OH) Groups: These groups are acidic, and their deprotonation
influences the molecule's color at different pH values.

Carboxylic Acid (-COOH) Groups: Part of the iminodiacetate arms, these groups are crucial
for chelating metal ions and also contribute to the molecule's pH sensitivity.

Tertiary Amine (-N<) Groups: These nitrogen atoms are also key coordination sites for metal
ions.
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Caption: Simplified 2D representation of the Xylenol orange structure.

Physicochemical and Spectroscopic Properties

The utility of Xylenol orange is defined by its physicochemical properties, which are
summarized below. Commercial preparations have historically been impure, though purities of
90% or higher are now available.[1]
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Value (Tetrasodium

Property Value (Acid Form) Reference(s)
Salt)

Molecular Weight 672.66 g/mol 760.58 g/mol [1][10]
Very dark brown to Red-brown to dark

Appearance very dark red brown crystalline [10][12][13]
powder/crystals powder

Melting Point 195 °C (decomposes) 210 °C (decomposes) [1][10][14]

B Soluble in water and )

Solubility 510 g/L in water [1][12][13]
ethanol
2.6, 6.4, 6.5, 10.5,

pKa Values [12]
12.3

Absorption Max 575-580 nm (in 0.1N

[8][10]

(Amax) NaOH)

Excitation: 440 & 570

nm; Emission: 610 nm

Fluorescence

[1]

29-4.0(Redto

pH Indicator Range
Yellow)

[5]16]

Experimental Protocols

Preparation of 0.1% Xylenol Orange Indicator Solution

This protocol describes the standard procedure for preparing a working solution of Xylenol

orange for use in titrations.

Materials:

o Xylenol orange (or its tetrasodium salt)

e 100 mL volumetric flask

¢ Distilled or deionized water
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e Analytical balance

« Filter paper (if necessary)

Procedure:

Accurately weigh 0.1 g of Xylenol orange powder using an analytical balance.[12]

» Transfer the powder into a 100 mL volumetric flask.[12]

o Add approximately 50 mL of distilled water to the flask.[12]

o Swirl the flask gently until the powder is completely dissolved.[12] Sonication may be used to
aid dissolution.

e Once dissolved, dilute the solution to the 100 mL mark with distilled water.[12]

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

« If any insoluble matter remains, filter the solution.[12]

Store the solution in a well-sealed, amber glass bottle away from direct light.

Protocol: Suitability Test for Zinc Titration

This protocol is used to verify the quality and performance of a Xylenol orange indicator
solution for the complexometric titration of zinc.

Materials:

Hexamethylenetetramine

10% Nitric acid

0.1% Xylenol orange solution (prepared as above)

0.1 M Zinc Chloride (ZnClz) volumetric solution

0.1 M EDTA volumetric solution
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 Distilled water
o Beaker or Erlenmeyer flask
Procedure:

o Dissolve 2.5 g of hexamethylenetetramine in 75 mL of distilled water in a beaker. This
creates a buffered solution.[9]

e Add 3 mL of 10% nitric acid to the solution.[9]

e Add 1 mL of the 0.1% Xylenol orange indicator solution. The solution should turn a clear
yellow color.[9]

e Add a small, precise volume (e.g., 0.03 mL) of 0.1 M zinc chloride solution.[9] A successful
test will show a distinct color change from yellow to magenta or purple, indicating the
formation of the Zn-Xylenol orange complex.[9]

o Next, add a slightly larger volume (e.g., 0.05 mL) of 0.1 M EDTA solution.[9] The EDTA,
being a stronger chelating agent, should displace the zinc from the indicator complex.

o Asuccessful test is confirmed when the addition of EDTA restores the original yellow color,
signaling the titration endpoint.[9]
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Caption: Logical workflow for a Zinc titration using Xylenol orange.
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Conclusion

Xylenol orange is a sophisticated and versatile indicator whose chemical structure is expertly
tailored for analytical applications. The presence of multiple acidic functional groups,
particularly the iminodiacetate arms, provides the basis for its dual function as both a pH and
metallochromic indicator. Its distinct and sensitive color changes make it an indispensable
reagent for researchers in chemistry and biomedicine for the precise quantification of metal
ions and the monitoring of chemical reactions. Proper preparation and quality assessment, as
detailed in the provided protocols, are crucial for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://drm-chem.com/en/product/xylenol-orange-tetrasodium-salt-en/
https://www.technopharmchem.com/application/uploads/files/1560490425_XYLENOL_ORANGE.pdf
https://www.benchchem.com/product/b1583305#what-is-the-chemical-structure-of-xylenol-orange
https://www.benchchem.com/product/b1583305#what-is-the-chemical-structure-of-xylenol-orange
https://www.benchchem.com/product/b1583305#what-is-the-chemical-structure-of-xylenol-orange
https://www.benchchem.com/product/b1583305#what-is-the-chemical-structure-of-xylenol-orange
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

